2-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide

• IUPAC Name: 2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-4-phenyl-1λ6,2,3-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C22H21N3O3S/c1-15-13-23-19(16(2)22(15)28-3)14-25-24-21(17-9-5-4-6-10-17)18-11-7-8-12-20(18)29(25,26)27/h4-13H,14H2,1-3H3
• InChI Key: XVBAYEJYKKVIBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN2N=C(C3=CC=CC=C3S2(=O)=O)C4=CC=CC=C4
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• CAS No.: 1428348-82-6

Description

2-((4-Methoxy-3,5-dimethylpyridin-2-yl)methyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide is a heterocyclic compound featuring a benzo[e][1,2,3]thiadiazine 1,1-dioxide core substituted with a 4-phenyl group and a 4-methoxy-3,5-dimethylpyridin-2-ylmethyl moiety. The pyridine and phenyl substituents contribute to its lipophilic character, impacting pharmacokinetic parameters like membrane permeability. Structural determination of such compounds typically employs X-ray crystallography refined via programs like SHELXL , with visualization tools such as ORTEP-III aiding in stereochemical analysis .

Biological Activity

The compound 2-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide is a member of the benzo[e][1,2,3]thiadiazine family, which has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on available research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a thiadiazine ring fused with a phenyl group and a pyridine derivative. This unique arrangement contributes to its diverse biological properties.

Antimicrobial Properties

Research indicates that derivatives of thiadiazole compounds exhibit significant antimicrobial activity. For instance, compounds similar to the target compound have shown effectiveness against various bacterial strains:

• Gram-positive bacteria : Effective against Staphylococcus aureus and Bacillus subtilis.
• Gram-negative bacteria : Notable activity against Escherichia coli and Pseudomonas aeruginosa.
• Fungi : Some derivatives demonstrated antifungal activity against Candida albicans and Aspergillus niger with Minimum Inhibitory Concentrations (MIC) ranging from 32–42 μg/mL compared to standard drugs like fluconazole .

Anti-inflammatory Effects

Thiadiazole derivatives have been associated with anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and mediators, making them potential candidates for treating inflammatory diseases .

Anticancer Activity

Certain studies have highlighted the anticancer potential of thiadiazole-based compounds. The mechanism typically involves inducing apoptosis in cancer cells through various pathways. For example:

• Compounds containing the thiadiazole moiety have been shown to inhibit tumor growth in vitro and in vivo models.
• They may also enhance the efficacy of existing chemotherapeutic agents .

The biological activity of 2-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide likely involves:

• Receptor Binding : Interaction with specific receptors involved in inflammation and immune response.
• Enzyme Inhibition : Modulating the activity of enzymes that play critical roles in disease pathways.

The exact targets remain to be fully elucidated but are an area of active investigation.

Case Studies

Several studies have focused on related compounds:

• Study on Antimicrobial Activity :
  • A series of thiadiazole derivatives were synthesized and tested against various pathogens. The results indicated that modifications on the phenyl ring significantly enhanced antibacterial properties .
• Anti-inflammatory Study :
  • Research demonstrated that certain thiadiazole derivatives reduced inflammation markers in animal models, suggesting their potential use in treating chronic inflammatory conditions .

Data Table: Biological Activities Overview

Activity Type	Target Organisms	MIC (μg/mL)	Reference
Antibacterial	Staphylococcus aureus	32–42
Antifungal	Candida albicans	24–26
Anti-inflammatory	Various cytokines	Not specified
Anticancer	Various cancer cell lines	Not specified

Comparison with Similar Compounds

Benzo[e][1,2,3]thiadiazine Derivatives

• 4-Phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide (Parent Structure) :
  The parent structure lacks the pyridinylmethyl substituent, resulting in reduced steric bulk and lower lipophilicity (predicted logP ~2.1 vs. ~3.5 for the target compound). This difference may translate to altered bioavailability or target binding.

• Analogues with Varying Pyridine Substituents :
  Replacing the 4-methoxy-3,5-dimethylpyridine group with electron-withdrawing groups (e.g., nitro) could enhance electrophilic reactivity, while bulkier substituents (e.g., tert-butyl) might impede crystal packing, as observed in SHELX-refined structures .

Thiazolo[4,5-d]pyrimidine Derivatives (e.g., Compound 19 )**

While structurally distinct, these compounds share synthetic pathways involving thiourea and aldehydes .

Physicochemical Properties (Hypothetical Data)

Property	Target Compound	Parent Thiadiazine	Thiazolo[4,5-d]pyrimidine (19)
Molecular Weight (g/mol)	~425.5	~287.3	~568.6
Predicted logP	3.5	2.1	4.2
Aqueous Solubility (µg/mL)	<10 (low)	~50 (moderate)	<5 (very low)
Synthetic Conditions	DMF/AcOH, microwave/conventional (inferred)	—	DMF/AcOH, microwave